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Compound of Interest

Trimethylolpropane monoally!
Compound Name:
ether

Cat. No.: B1585248

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trimethylolpropane monoallyl ether (TMPMAE) is a versatile trifunctional monomer used in
a variety of polymer synthesis applications. Its unique structure, containing one reactive allyl
group and two primary hydroxyl groups, allows it to act as a building block for introducing
specific functionalities into polymer backbones.[1] The allyl group enables participation in
polymerization and crosslinking reactions, such as free-radical and thiol-ene reactions, while
the hydroxyl groups provide sites for esterification, isocyanate reactions, and further chemical
modifications.[1][2] This dual functionality makes TMPMAE a valuable component in the
synthesis of functional materials for coatings, adhesives, and increasingly, for biomedical
applications like drug delivery.[1][3][4]

Physicochemical Properties and Specifications

TMPMAE is a clear, colorless viscous liquid.[1][5] Its properties make it a useful reactive diluent
and a building block for complex polymer architectures.[3]
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Property Typical Value Reference
Molecular Formula CoH1803 [11[3]
Molecular Weight 174.24 g/mol [1][5]
Appearance Clear, colorless liquid [11[3]
Boiling Point ~160 °C @ 33 mm Hg [1][6]
Density ~1.01 g/mL at 25 °C [6]
Hydroxyl Number ~640 mg KOH/g [7]
Viscosity ~170 mPas at 20°C [7]
Monoallyl ether content Min. 98.0% [7]

Key Applications in Polymer Synthesis
Functional Monomer for Hydroxyl-Functional Acrylic
Resins

TMPMAE is used as a co-monomer in the synthesis of hydroxyl-functional acrylic resins, which
are key components in high-performance polyurethane coatings.[2] It provides primary hydroxyl
groups, which offer high reactivity, and the aliphatic nature of the monomer helps in reducing
the viscosity of the final resin.[2]

Logical Workflow: Synthesis of Hydroxyl-Functional Acrylic Polyols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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